2,5-Dimethylnicotinonitrile
Overview
Description
Synthesis Analysis
The synthesis of nicotinonitrile derivatives has been explored in various studies . For instance, 2-((2-aminophenyl)thio)-4,6-dimethylnicotinonitrile (APTDN) and 4,6-dimethyl-2-(phenylamino)nicotinonitrile (DPAN) were synthesized and investigated as corrosion inhibitors for C-steel .Chemical Reactions Analysis
The chemical reactions involving nicotinonitrile derivatives have been studied. For example, 2-((2-aminophenyl)thio)-4,6-dimethylnicotinonitrile (APTDN) and 4,6-dimethyl-2-(phenylamino)nicotinonitrile (DPAN) were found to be effective corrosion inhibitors for C-steel in 1 M HCl .Scientific Research Applications
1. Biofuel Research
2,5-Dimethylnicotinonitrile and its derivatives have been explored for potential applications in biofuel research. Studies have focused on the pyrolysis and oxidation of similar compounds, such as 2,5-dimethylfuran, to understand their behavior as biofuels or additives in automotive applications. The influence of various factors like temperature, stoichiometry, concentration, and pressure on these compounds has been analyzed, providing insights into their suitability and performance as biofuel components (Alexandrino et al., 2015).
2. Neurological Research
Some derivatives of this compound have been used in neurological research, particularly in the context of Alzheimer's disease. For example, a study used a derivative for positron emission tomography to localize neurofibrillary tangles and beta-amyloid plaques in the brains of living Alzheimer's disease patients, indicating its utility in diagnostic assessment and monitoring of treatment response (Shoghi-Jadid et al., 2002).
3. Material Chemistry
In material chemistry, this compound derivatives have been investigated as corrosion inhibitors for metals in acidic environments. Studies have shown that certain derivatives can effectively prevent corrosion on metal surfaces, indicating their potential application in industrial and engineering contexts (Fouda et al., 2020).
4. Pharmaceutical Research
This compound and related compounds have been studied in pharmaceutical research for their potential therapeutic applications. For instance, research on fumaric acid esters, which includes similar compounds, has shown their neuroprotective effects in neuroinflammation and potential use in multiple sclerosis treatment. These studies explore the activation of antioxidant pathways as a means of protecting tissues against damage (Linker et al., 2011).
Properties
IUPAC Name |
2,5-dimethylpyridine-3-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2/c1-6-3-8(4-9)7(2)10-5-6/h3,5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKAPRMBJNSLUEY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(N=C1)C)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60493777 | |
Record name | 2,5-Dimethylpyridine-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60493777 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
132.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
63820-75-7 | |
Record name | 2,5-Dimethylpyridine-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60493777 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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